Cas no 634584-11-5 (2-ethyl-N-(prop-2-yn-1-yl)butanamide)

2-Ethyl-N-(prop-2-yn-1-yl)butanamide is a specialized amide compound featuring a propargyl (prop-2-yn-1-yl) group attached to the nitrogen of a 2-ethylbutanamide backbone. This structure imparts reactivity due to the terminal alkyne functionality, making it a valuable intermediate in organic synthesis, particularly for click chemistry applications such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The 2-ethylbutanoyl moiety enhances lipophilicity, potentially improving solubility in nonpolar matrices. Its well-defined molecular architecture allows for precise modifications in pharmaceutical or materials science research. The compound’s stability under standard conditions facilitates handling and storage, while its functional groups enable selective derivatization for targeted applications.

2-ethyl-N-(prop-2-yn-1-yl)butanamide structure

634584-11-5 structure

Product Name:2-ethyl-N-(prop-2-yn-1-yl)butanamide

CAS No:634584-11-5

MF:C₉H₁₅NO

MW:153.221502542496

CID:4458347

PubChem ID:60717418

Update Time:2025-10-29

2-ethyl-N-(prop-2-yn-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

- BUTANAMIDE, 2-ETHYL-N-2-PROPYNYL-
- 2-ethyl-N-(prop-2-yn-1-yl)butanamide
- Butanamide, 2-ethyl-N-2-propyn-1-yl-
- 2-ethyl-N-prop-2-ynylbutanamide
- JAB58411
- 634584-11-5
- SCHEMBL22231432
- AKOS009129650
- G40552
- CS-0237346
- Z253485390
- EN300-182612
- Inchi： 1S/C9H15NO/c1-4-7-10-9(11)8(5-2)6-3/h1,8H,5-7H2,2-3H3,(H,10,11)
- InChI Key： GLZLWRSUYSPPRQ-UHFFFAOYSA-N
- SMILES： C(NCC#C)(=O)C(CC)CC

Computed Properties

Exact Mass: 153.115364102Da
Monoisotopic Mass: 153.115364102Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.1Å²

2-ethyl-N-(prop-2-yn-1-yl)butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E902540-25mg	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5		25mg	$ 70.00	2022-06-05
TRC	E902540-50mg	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5		50mg	$ 95.00	2022-06-05
TRC	E902540-250mg	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5		250mg	$ 340.00	2022-06-05
AN HUI ZE SHENG Technology Co., Ltd.	CB000720612-1g	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5	95+%	1g	￥4434.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CB000720612-5g	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5	95+%	5g	￥10933.00	2023-09-15
Enamine	EN300-182612-0.05g	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5	95%	0.05g	$76.0	2023-09-19
Enamine	EN300-182612-0.1g	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5	95%	0.1g	$113.0	2023-09-19
Enamine	EN300-182612-0.25g	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5	95%	0.25g	$162.0	2023-09-19
Enamine	EN300-182612-0.5g	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5	95%	0.5g	$310.0	2023-09-19
Enamine	EN300-182612-1.0g	2-ethyl-N-(prop-2-yn-1-yl)butanamide	634584-11-5	95%	1g	$414.0	2023-06-08